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Compound of Interest

Compound Name: Coclauril

Cat. No.: B15563289 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction: Coclaurine is a pivotal intermediate in the biosynthesis of a wide array of

benzylisoquinoline alkaloids (BIAs), a class of plant secondary metabolites with significant

pharmacological activities. The microbial fermentation of coclaurine using engineered

microorganisms like Saccharomyces cerevisiae or Escherichia coli presents a promising

alternative to traditional plant extraction, offering a more sustainable, scalable, and controlled

production platform. These application notes provide a detailed framework for the scale-up

fermentation process, from laboratory-scale optimization to pilot-scale production, along with

downstream processing for product recovery.

Coclaurine Biosynthetic Pathway in Engineered
Microbes
The production of (S)-coclaurine in a microbial host is achieved through the heterologous

expression of specific plant-derived enzymes. The pathway typically starts from the amino acid

L-tyrosine, which is converted through a series of enzymatic steps to the key intermediate (S)-

norcoclaurine. This is subsequently methylated to form (S)-coclaurine.
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Fig 1. Heterologous biosynthesis pathway for (S)-coclaurine production.
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Fermentation of Coclaurine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563289#scale-up-fermentation-process-for-
microbial-production-of-coclaurine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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